Cas no 2171829-91-5 (5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid)

• Product Name: 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid
• CAS No: 2171829-91-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6050607
• PubChem ID: 165517234
• Update Time: 2025-06-13

5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid
• EN300-1500568
• 5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpentanoic acid
• 2171829-91-5

• Inchi： 1S/C28H34N2O5/c1-18(26(32)33)8-7-15-29-25(31)16-28(2,19-13-14-19)30-27(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24H,7-8,13-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： KIPCRWIHXAVUGI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(NCCCC(C(=O)O)C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid

Recent Advances in the Study of 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid (CAS: 2171829-91-5)

The compound 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid (CAS: 2171829-91-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for peptide synthesis. The Fmoc group is a widely used protecting group in solid-phase peptide synthesis (SPPS), and the incorporation of the cyclopropyl moiety introduces conformational constraints that can enhance the stability and bioactivity of resulting peptides. Studies have demonstrated that this compound can be efficiently synthesized using standard Fmoc chemistry, with high yields and purity, making it a valuable tool for researchers in the field.

In addition to its synthetic utility, 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid has shown promise in the development of novel therapeutic agents. Preliminary studies have investigated its potential as a scaffold for the design of protease inhibitors, owing to its ability to mimic natural peptide substrates while resisting enzymatic degradation. The cyclopropyl group, in particular, has been implicated in enhancing the metabolic stability of peptide-based drugs, a critical factor in their pharmacokinetic profiles.

Further investigations have explored the compound's interactions with biological targets, including enzymes and receptors. Computational modeling and molecular docking studies have provided insights into its binding modes and affinity for specific protein targets. These findings have paved the way for the rational design of derivatives with optimized pharmacological properties. For instance, modifications to the methylpentanoic acid moiety have been shown to influence the compound's solubility and membrane permeability, key parameters in drug development.

The latest research also highlights the compound's potential in the field of chemical biology, where it has been used as a probe to study protein-protein interactions and enzyme mechanisms. Its fluorescent properties, derived from the Fmoc group, enable real-time monitoring of biochemical processes, offering a powerful tool for mechanistic studies. Additionally, its compatibility with click chemistry approaches has facilitated its incorporation into more complex molecular architectures, expanding its utility in chemical biology applications.

In conclusion, 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid (CAS: 2171829-91-5) represents a versatile and valuable compound in the realms of medicinal chemistry and chemical biology. Its unique structural features, synthetic accessibility, and potential therapeutic applications make it a focal point of ongoing research. Future studies are expected to further elucidate its mechanisms of action and explore its utility in the development of next-generation therapeutics and biochemical tools.